6-bromo-2-oxo-N-(pyridin-3-ylmethyl)-1,2-dihydroquinoline-4-carboxamide
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Description
6-bromo-2-oxo-N-(pyridin-3-ylmethyl)-1,2-dihydroquinoline-4-carboxamide, also known as BR-DIMBOA, is a chemical compound that has been studied for its potential use in scientific research. This compound has a unique structure that has been found to have several interesting properties that make it useful for various applications.
Scientific Research Applications
Medicinal Chemistry
Quinoline derivatives are highly significant in medicinal chemistry , where they are used to create compounds with various therapeutic properties. They interact with diverse biological targets like proteins, receptors, and enzymes, which makes them valuable for developing new medication candidates .
Anticancer Applications
Some quinoline derivatives have shown promise in anticancer research, where they are explored for their potential to inhibit cancer cell growth and proliferation .
Antioxidant Properties
These compounds can also possess antioxidant properties, helping to protect cells from damage caused by free radicals .
Anti-inflammatory Uses
Quinoline derivatives may be used for their anti-inflammatory effects, which could be beneficial in treating conditions like arthritis or other inflammatory diseases .
Antimalarial Activity
Historically, quinolines have been used in the treatment of malaria due to their antimalarial activity, and derivatives continue to be explored for this purpose .
Anti-COVID-19 Potential
Recently, there has been research into the use of quinoline derivatives as potential treatments for COVID-19 , adding to their repertoire of medicinal applications .
Materials Science
In materials science , quinoline derivatives are utilized due to their ability to introduce functional groups and substitution patterns tailored to specific applications. This versatility makes them suitable for creating complex molecular architectures .
Photovoltaic Applications
Quinoline derivatives have gained popularity in third-generation photovoltaic applications . They are synthesized as metal complexes for use in photovoltaic cells, contributing to advancements in renewable energy technologies .
properties
IUPAC Name |
6-bromo-2-oxo-N-(pyridin-3-ylmethyl)-1H-quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3O2/c17-11-3-4-14-12(6-11)13(7-15(21)20-14)16(22)19-9-10-2-1-5-18-8-10/h1-8H,9H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQHUGVFARTWWBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)C2=CC(=O)NC3=C2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-2-oxo-N-(pyridin-3-ylmethyl)-1,2-dihydroquinoline-4-carboxamide |
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